Cas no 3602-09-3 (b-D-Glucopyranosiduronic acid, (3a,5b)-17-oxoandrostan-3-yl)
3602-09-3 structure
Product Name:b-D-Glucopyranosiduronic acid, (3a,5b)-17-oxoandrostan-3-yl
CAS No:3602-09-3
MF:C25H38O8
MW:466.564428806305
CID:314985
PubChem ID:443078
Update Time:2025-04-19
b-D-Glucopyranosiduronic acid, (3a,5b)-17-oxoandrostan-3-yl Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranosiduronic acid, (3a,5b)-17-oxoandrostan-3-yl
- 5β-Androsterone β-D-Glucuronide
- ETIOCHOLANOLONE D-GLUCURONIDE
- 3alpha-hydroxy-5beta-androstan-17-one 3-glucosiduronic acid
- 3ALPHA-HYDROXY-5BETA-ANDROSTAN-17-ONE 3-GLUCURONIDE
- NS00098461
- 3alpha-hydroxyetiocholan-17-one 3-glucosiduronic acid
- 17-oxo-5beta-androstan-3alpha-yl beta-D-glucopyranosiduronic acid
- 3alpha-hydroxyetiocholan-17-one 3-glucuronide
- (3.ALPHA.,5.BETA.)-17-OXOANDROSTAN-3-YL .BETA.-D-GLUCOPYRANOSIDURONIC ACID
- GLUCOPYRANOSIDURONIC ACID, 17-OXO-5.BETA.-ANDROSTAN-3.ALPHA.-YL, .BETA.-D-
- Etiocholanolone glucuronide
- Etiocholan-3alpha-ol-17-one 3-glucuronide
- etiocholan-3alpha-ol-17-one 3-glucuronoside
- LMST05010014
- 17-Oxoandrostan-3-yl hexopyranosiduronic acid
- MFCD00067126
- Glucopyranosiduronic acid, 17-oxo-5beta-androstan-3alpha-yl, beta-D-
- (2S,3S,4S,5R,6R)-6-[[(3R,5R,8R,9S,10S,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
- 5.BETA.-ANDROSTAN-3.ALPHA.-OL-17-ONE GLUCURONIDE
- Androstan-3-ol-17-one 3-Glucuronide
- 3alpha-hydroxy-5beta-androstan-17-one 3-D-glucuronide
- DTXSID201335941
- ETIOCHOLAN-3.ALPHA.-OL-17-ONE 3-GLUCURONIDE
- (3alpha,5beta)-17-Oxoandrostan-3-yl beta-D-glucopyranosiduronic acid
- 5beta-Androstan-3alpha-ol-17-one 3-glucuronide
- 5beta-Androstan-3alpha-ol-17-one glucuronide
- Q27104404
- UNII-9LK4DML9R2
- (3alpha,5alpha)-17-oxoandrostan-3-yl beta-D-glucopyranosiduronic acid
- W-200579
- 3alpha-Hydroxy-5beta-androstan-17-one glucuronide
- 9LK4DML9R2
- 3602-09-3
- NSC-113100
- 5beta-Androstan-3alpha-ol-17-one glucosiduronate
- CHEBI:37451
- 5alpha.-Androstan-3.alpha.-ol-17-one glucoronide
- Etiocholan-3alpha-ol-17-one glucuronide
- 3.ALPHA.-HYDROXY-5.BETA.-ANDROSTAN-17-ONE GLUCURONIDE
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- Inchi: 1S/C25H38O8/c1-24-9-7-13(32-23-20(29)18(27)19(28)21(33-23)22(30)31)11-12(24)3-4-14-15-5-6-17(26)25(15,2)10-8-16(14)24/h12-16,18-21,23,27-29H,3-11H2,1-2H3,(H,30,31)/t12-,13-,14+,15+,16+,18+,19+,20-,21+,23-,24+,25+/m1/s1
- InChI Key: VFUIRAVTUVCQTF-SDHZCXLISA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)[C@@H]1CC[C@@]2(C)[C@@H](C1)CC[C@H]1[C@@H]3CCC([C@@]3(C)CC[C@H]21)=O
Computed Properties
- Exact Mass: 466.25700
- Monoisotopic Mass: 466.257
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 3
- Complexity: 801
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 134A^2
Experimental Properties
- Density: 1.34
- Boiling Point: 656.1°Cat760mmHg
- Flash Point: 219.5°C
- Refractive Index: 1.591
- PSA: 133.52000
- LogP: 1.87560
b-D-Glucopyranosiduronic acid, (3a,5b)-17-oxoandrostan-3-yl Security Information
- Storage Condition:−20°C
b-D-Glucopyranosiduronic acid, (3a,5b)-17-oxoandrostan-3-yl Related Literature
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Marco Beccaria,Deirdre Cabooter Analyst 2020 145 1129
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid glucuronide conjugates
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroid glucuronide conjugates
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